Cas no 5694-84-8 (3-(1,3-thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

3-(1,3-thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid structure
5694-84-8 structure
Product Name:3-(1,3-thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid
CAS No:5694-84-8
MF:C11H10N2O4S
MW:266.273101329803
CID:1600349
PubChem ID:5342191
Update Time:2025-04-21

3-(1,3-thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid
    • 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-[(2-thiazolylamino)carbonyl]-
    • 2-(1,3-thiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]hept-5-ene-3-carboxylic acid
    • CBMicro_028532
    • AKOS003250447
    • ST50913564
    • Oprea1_464885
    • SR-01000525013-1
    • STK430338
    • AKOS022167844
    • BIM-0028603.P001
    • 5694-84-8
    • DTXSID70417060
    • SR-01000525013
    • Cambridge id 5694848
    • Inchi: 1S/C11H10N2O4S/c14-9(13-11-12-3-4-18-11)7-5-1-2-6(17-5)8(7)10(15)16/h1-8H,(H,15,16)(H,12,13,14)
    • InChI Key: LOOXMJGTOKUUCL-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(C1C2C=CC(C1C(=O)O)O2)=O

Computed Properties

  • Exact Mass: 266.0362
  • Monoisotopic Mass: 266.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.632
  • Refractive Index: 1.703
  • PSA: 88.52
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